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Compound of Interest

Compound Name: E260

Cat. No.: B043138

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling E260, commonly known as acetic acid, a versatile compound used across various

scientific applications.

Acetic acid (E260) is an organic compound with the chemical formula CHsCOOH. It is the main
component of vinegar, giving it a distinctive sour taste and pungent smell.[1] In its concentrated
form, often referred to as glacial acetic acid, it is a corrosive and flammable liquid that requires
careful handling to mitigate potential hazards.[2][3][4]

Personal Protective Equipment (PPE): Your First Line of
Defense

When working with E260, particularly in concentrated forms, a comprehensive selection of
personal protective equipment is crucial to prevent exposure. The following table summarizes
the recommended PPE for handling acetic acid.
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PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side shields or a full-face
shield.

Protects against splashes and
vapors that can cause severe

eye damage.

Hand Protection

Chemical-resistant gloves,
such as butyl rubber or
Viton™, are recommended for
excellent resistance. Neoprene
gloves offer good resistance.
Nitrile gloves are also

mentioned for use.

Prevents skin burns and
irritation from direct contact. It
is important to consider the
breakthrough time of the glove
material. For example, Butyl
rubber (0.7 mm) has a
breakthrough time of >480

minutes.

Protective Clothing

A flame-retardant and anti-
static laboratory coat or a

corrosion-proof suit.

Protects the body from

splashes and spills.

Respiratory Protection

A chemical respirator with an
acid gas cartridge should be
used if engineering controls do
not maintain airborne
concentrations below exposure
limits or in poorly ventilated
areas. A self-contained
breathing apparatus may be

necessary for large spills.

Protects the respiratory system
from irritating and potentially

harmful vapors.

Operational Plan: A Step-by-Step Protocol for Safe

Handling

Adherence to a strict operational protocol is essential to minimize risks associated with

handling E260.

1. Engineering Controls:
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e Always handle concentrated acetic acid in a properly functioning chemical fume hood to
minimize vapor inhalation.

e Ensure that an emergency eye wash station and safety shower are readily accessible in the
immediate vicinity of any potential exposure.

2. Safe Handling Practices:
e Avoid contact with skin, eyes, and clothing.
e Do not breathe in vapors or mists.

e When diluting, always add acid to water slowly, never the other way around, to prevent a
violent exothermic reaction.

o Keep containers tightly closed when not in use.

o Keep away from heat, sparks, open flames, and other sources of ignition.
3. Storage:

o Store E260 in a cool, dry, and well-ventilated area.

o Keep it away from incompatible materials such as oxidizing agents, strong bases, and
metals.

o Store containers in a designated corrosives cabinet.

Disposal Plan: Ensuring Environmental and Personal
Safety

Proper disposal of E260 is critical to prevent environmental contamination and ensure the
safety of waste handlers.

1. Small Spills:

o For minor spills, absorb the acetic acid with an inert material like sand or an absorbent pad.
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e Collect the absorbed material into a designated chemical waste container.
2. Dilute Solutions:

 Dilute solutions of acetic acid (less than 10%) can be neutralized with a suitable base like
sodium bicarbonate.

 After neutralization to a neutral pH, the resulting solution can typically be disposed of down
the drain with copious amounts of water, in accordance with local regulations.

3. Concentrated Acetic Acid and Contaminated Waste:

o Concentrated acetic acid and any materials contaminated with it must be collected in a
clearly labeled, compatible hazardous waste container.

» Arrange for the disposal of this hazardous waste through a licensed professional waste
disposal service.

» Never dispose of concentrated acetic acid down the drain.

E260 (Acetic Acid) Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of E260 (acetic acid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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